6-amino-8-(2-fluorophenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile

• CAS No.: 294842-45-8
• Molecular Formula: C21H20FN5
• Molecular Weight: 361.4g/mol
• IUPAC Name: (8S,8aS)-6-amino-8-(2-fluorophenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
• InChI: InChI=1S/C21H20FN5/c1-2-8-27-9-7-14-16(10-23)20(26)21(12-24,13-25)19(17(14)11-27)15-5-3-4-6-18(15)22/h3-7,17,19H,2,8-9,11,26H2,1H3/t17-,19+/m1/s1
• InChI Key: OBIHWBOODSBNFV-MJGOQNOKSA-N
• SMILES: CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3F
• Isomeric SMILES: CCCN1CC=C2[C@@H](C1)[C@@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3F

Description

6-amino-8-(2-fluorophenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile is a useful research compound. Its molecular formula is C21H20FN5 and its molecular weight is 361.4g/mol. The purity is usually 95%.
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